Cas no 62672-59-7 (Benzaldehyde, 3-(acetyloxy)-2-iodo-)

• Product Name: Benzaldehyde, 3-(acetyloxy)-2-iodo-
• CAS No: 62672-59-7
• MF: C₉H₇IO₃
• MW: 290.054555177689
• CID: 435870
• PubChem ID: 71383992
• Update Time: 2025-04-19

Benzaldehyde, 3-(acetyloxy)-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(acetyloxy)-2-iodo-
• (3-formyl-2-iodophenyl) acetate
• 62672-59-7
• 3-Formyl-2-iodophenyl acetate
• DTXSID70806273

• Inchi： 1S/C9H7IO3/c1-6(12)13-8-4-2-3-7(5-11)9(8)10/h2-5H,1H3
• InChI Key： TVCCGWJHQOQQEY-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC=CC=1OC(C)=O

Computed Properties

• Exact Mass: 289.94351
• Monoisotopic Mass: 289.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37